3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol
• SMILES: CC1=CC(=NC=C1)SC2CCN(C2)C(=O)OC(C)(C)C
• InChI: InChI=1S/C15H22N2O2S/c1-11-5-7-16-13(9-11)20-12-6-8-17(10-12)14(18)19-15(2,3)4/h5,7,9,12H,6,8,10H2,1-4H3
• InChIKey: WGKWLXHPXNJJFJ-UHFFFAOYSA-N

3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353985-12-2, molecular formula C₁₅H₂₂N₂O₂S, molecular weight 294.41 g/mol) is a chiral pyrrolidine building block featuring an N-Boc-protected pyrrolidine core linked via a thioether bridge to a 4-methylpyridin-2-yl moiety. The racemic form (CAS 1353985-12-2) is commercially available from multiple suppliers at purity levels ranging from 95% to 98% , alongside its resolved (S)-enantiomer (CAS 1354018-56-6) and (R)-enantiomer (CAS 1354010-71-1).

3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: Structural Identity and Procurement Baseline

3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353985-12-2, molecular formula C₁₅H₂₂N₂O₂S, molecular weight 294.41 g/mol) is a chiral pyrrolidine building block featuring an N-Boc-protected pyrrolidine core linked via a thioether bridge to a 4-methylpyridin-2-yl moiety . The racemic form (CAS 1353985-12-2) is commercially available from multiple suppliers at purity levels ranging from 95% to 98% , alongside its resolved (S)-enantiomer (CAS 1354018-56-6) and (R)-enantiomer (CAS 1354010-71-1). The compound serves primarily as a synthetic intermediate in medicinal chemistry programs targeting neuronal nitric oxide synthase (nNOS), calcium-sensing receptor (CaSR), and HIV protease, among other therapeutic areas. Procurement decisions for this compound must account for stereochemical configuration, linker atom identity, pyridine ring substitution pattern, and supplier-specific purity specifications—all of which directly impact downstream synthetic utility and reproducibility.

1

Chiral Building Block

Racemic or enantiopure (S/R) forms available under distinct CAS registries for stereochemical-control studies.

2

Thioether Linker Chemistry

Oxidizable -S- bridge supports sulfoxide/sulfone diversification not accessible with ether analogs.

3

Pyridine SAR Exploration

4-Methyl substitution on pyridine ring alters lipophilicity and steric environment for target-engagement studies.

Why In-Class Pyrrolidine-Thioether-Pyridine Building Blocks Cannot Be Interchanged with 3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Although numerous N-Boc-3-(pyridin-2-ylsulfanyl)-pyrrolidine derivatives populate chemical supplier catalogues, generic substitution is precluded by three structural variables that independently modulate reactivity, physicochemical properties, and biological target engagement: (i) the presence and position of the methyl substituent on the pyridine ring alters electron density at the pyridine nitrogen (pKa shift) and steric environment around the thioether linkage; (ii) the stereochemical configuration at the pyrrolidine 3-position—racemic vs. enantiopure (S) or (R)—dictates chiral recognition in asymmetric syntheses and biological systems ; and (iii) the thioether (-S-) linker vs. ether (-O-) or methylene-thioether (-CH₂-S-) alternatives changes bond length, angle, conformational flexibility, oxidative stability, and metabolic profile . These differences are not speculative: related pyrrolidine-thioether-pyridine scaffolds show distinct pharmacological profiles in CaSR modulation, HIV protease inhibition, and nNOS inhibition [1], where even minor structural perturbations yield order-of-magnitude changes in potency. The quantitative evidence below demonstrates that each structural variable carries measurable consequences for procurement and experimental design.

Target 4-Methyl-pyridin-2-yl thioether, pyrrolidine C3 direct S-attachment

May Shift Des-methyl or methylene-spacer analogs may alter binding-pocket fit and conformational ensemble

Target Thioether (-S-) linker, oxidizable to sulfoxide/sulfone

May Shift Ether (-O-) analog lacks oxidative diversification; bond geometry and polarizability differ measurably

Target Specific enantiomer or racemate, matched to synthetic route

May Shift Incorrect stereochemical form may compromise chiral recognition and downstream biological readouts

• [1] Astellas Pharma Inc. Pyrrolidine derivative or salt thereof. US Patent Application US20090062366A1, published March 5, 2009. https://patents.google.com/patent/US20090062366A1/ View Source

Quantitative Differentiation Evidence for 3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester vs. Closest Analogs

Molecular Weight Differentiation: 4-Methyl-Pyridinyl vs. Unsubstituted Pyridinyl Analog

The 4-methyl substituent on the pyridine ring of the target compound increases molecular weight by 14.02 g/mol relative to the des-methyl analog, 3-(pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1217850-83-3) . This mass increment, though modest, is accompanied by altered lipophilicity (estimated ΔlogP ≈ +0.5) and steric bulk proximal to the pyridine nitrogen, which can influence target binding pocket complementarity in enzyme inhibition assays. Additionally, the racemic target compound (CAS 1353985-12-2) and its resolved enantiomers are supplied with distinct MDL numbers (MFCD21099081 for racemate; MFCD21099080 for S-enantiomer), providing traceable identity verification .

Molecular Weight

Cross-study comparable

ΔMW +14.02 g/mol (+5.0%) vs. des-methyl analog; C₁₅H₂₂N₂O₂S

Supports chromatographic and membrane-permeability differentiation

Estimated ΔlogP ≈ +0.5; MDL differentiation available for identity verification

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	294.41 g/mol; C₁₅H₂₂N₂O₂S (racemic, CAS 1353985-12-2)
Comparator Or Baseline	280.39 g/mol; C₁₄H₂₀N₂O₂S (des-methyl (R)-enantiomer analog, CAS 1217850-83-3)
Quantified Difference	ΔMW = +14.02 g/mol (+5.0%); additional -CH₂- unit on pyridine ring
Conditions	As reported on supplier Certificates of Analysis and product specification sheets (Fluorochem, Chemenu, Chemsrc)

Why This Matters

The 5% molecular weight increase and altered lipophilicity directly affect membrane permeability predictions and chromatographic retention times, making the 4-methyl compound distinguishable from the des-methyl analog in both analytical and biological assays.

Stereochemical Configuration: Racemate vs. Single Enantiomer Procurement Options

The target racemic compound (CAS 1353985-12-2) coexists with two commercially available single enantiomers: (S)-enantiomer (CAS 1354018-56-6) and (R)-enantiomer (CAS 1354010-71-1), each bearing distinct CAS numbers, MDL identifiers, and InChI Keys . The (S)-enantiomer (Fluorochem F091183) features the InChI Key WGKWLXHPXNJJFJ-LBPRGKRZSA-N with stereochemistry t12-/m0/s1, while the (R)-enantiomer (CAS 1354010-71-1) carries t12-/m1/s1 stereochemistry . This stereochemical divergence is consequential: in nNOS inhibitor programs, the (3R,4R) configuration of the pyrrolidine core—coupled with a 4-methylpyridin-2-yl moiety—is specifically claimed for chiral pyrrolidine intermediates en route to bioactive compounds .

Stereochemistry

Head-to-head

Racemic (CAS 1353985-12-2) vs. (S)-enantiomer (CAS 1354018-56-6) vs. (R)-enantiomer (CAS 1354010-71-1)

Enantiomer-specific procurement context; distinct InChI Keys and MDL numbers

(3R,4R) configuration claimed in nNOS chiral intermediate patents

Evidence Dimension	Stereochemical identity and commercial availability
Target Compound Data	Racemic: CAS 1353985-12-2, MDL MFCD21099081, InChI Key WGKWLXHPXNJJFJ-UHFFFAOYSA-N (no stereochemistry defined)
Comparator Or Baseline	(S)-enantiomer: CAS 1354018-56-6, MDL MFCD21099080; (R)-enantiomer: CAS 1354010-71-1, Purity 97%
Quantified Difference	Three distinct CAS registries; MDL differentiation; 97-98% purity available for single enantiomers vs. 95-98% for racemate
Conditions	Supplier catalog cross-reference: Fluorochem, Chemenu, Leyan, MolCore

Why This Matters

Procurement of the incorrect stereochemical form can lead to failed asymmetric syntheses or misleading biological results; the availability of all three forms under distinct CAS numbers enables precise specification in purchase orders and experimental protocols.

Thioether (-S-) vs. Ether (-O-) Linker: Physicochemical and Stability Consequences

The target compound employs a thioether (-S-) bridge between the pyrrolidine and 4-methylpyridine rings, distinguishing it from the oxygen-linked analog tert-butyl 3-((4-methylpyridin-2-yl)oxy)pyrrolidine-1-carboxylate (CAS 954232-23-6) . The sulfur atom confers a longer C-S bond (~1.82 Å vs. ~1.43 Å for C-O), a more obtuse C-S-C bond angle (~100° vs. ~112° for C-O-C), and greater polarizability—all of which alter conformational preferences and target binding . Critically, the thioether is susceptible to oxidation to sulfoxide and sulfone derivatives, providing a handle for property modulation that the ether analog lacks. The molecular weight difference between the two linker variants is 16.06 g/mol (294.41 for thioether vs. 278.35 for ether) , reflecting the S vs. O atomic mass difference.

Linker Identity

Class-level

Thioether (-S-), MW 294.41 vs. Ether (-O-) analog, MW 278.35; ΔMW +16.06 g/mol

Oxidation-dependent diversification context; C-S bond ∼1.82 Å vs. C-O ∼1.43 Å

Thioether susceptible to controlled oxidation; ether analog lacks this pathway

Evidence Dimension	Linker atom identity and resultant molecular properties
Target Compound Data	Thioether (-S-) linker; MW 294.41 g/mol; C₁₅H₂₂N₂O₂S; oxidizable to sulfoxide/sulfone
Comparator Or Baseline	Ether (-O-) linker analog (CAS 954232-23-6); MW 278.35 g/mol; C₁₅H₂₂N₂O₃; no equivalent oxidation pathway
Quantified Difference	ΔMW = +16.06 g/mol (+5.8%); different heteroatom (S vs. O); distinct reactivity profile
Conditions	Supplier specification sheets: Fluorochem (F091184), AKSci (2019DC for ether analog), MolCore

Why This Matters

The thioether linkage offers a unique oxidation-dependent prodrug or metabolic switching strategy not available with the ether analog; procurement of the correct linker variant is essential for synthetic planning in drug discovery programs.

Supplier Purity Benchmarking: 95% vs. 98% Specification Thresholds

The racemic target compound (CAS 1353985-12-2) is offered at two distinct purity tiers: ≥95% (CymitQuimica, Fluorochem implied specification) and 98% (Leyan Product No. 1779971, MolCore NLT 98%) . The 3% purity differential is analytically meaningful for applications requiring stoichiometric precision, such as fragment-based drug discovery, bioconjugation chemistry, or sensitive catalytic reactions where impurities may poison catalysts. The single enantiomers show similar tiering: (S)-enantiomer at 98% (Leyan, MolCore) and (R)-enantiomer at 97% (Chemenu) . No supplier currently offers purity exceeding 98% for any stereochemical form, establishing an upper procurement benchmark.

Purity Tier

Supporting evidence

Racemate: 95% to 98% (HPLC/GC); Enantiomers: 97% to 98%; no supplier exceeds 98%

Specification-dependent procurement; 3% purity range across suppliers

For >98% purity requirements, additional purification may be necessary

Evidence Dimension	Commercial purity specification (HPLC/GC area%)
Target Compound Data	Racemic: Min. 95% (CymitQuimica) to 98% (Leyan, MolCore)
Comparator Or Baseline	(S)-enantiomer: 98% (Leyan, MolCore); (R)-enantiomer: 97% (Chemenu); des-methyl analog: 95% (Fluorochem, Chemenu)
Quantified Difference	3% purity range across suppliers for racemate; 1% range across enantiomers; no supplier exceeds 98%
Conditions	Vendor technical datasheets and product specification pages as of 2025-2026

Why This Matters

For applications requiring >98% purity (e.g., crystallography, sensitive biophysical assays), users must either perform additional purification or accept that current commercial offerings for this compound class plateau at 98%.

Methylene Spacer Variant: Conformational Flexibility and Steric Impact of -CH₂- Insertion

The homologated analog 3-(4-methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353963-43-5), which inserts a methylene (-CH₂-) spacer between the pyrrolidine ring and the sulfur atom, possesses a molecular weight of 308.44 g/mol—14.03 g/mol higher than the target compound . This methylene insertion increases the rotatable bond count by one, enhancing conformational flexibility and extending the spatial reach of the pyridine moiety relative to the pyrrolidine core. In drug discovery contexts, this one-carbon homologation can shift ligand binding modes from orthosteric to allosteric site engagement, as documented for related pyrrolidine-thioether-pyridine series targeting CaSR and nNOS [1]. The target compound's more constrained thioether geometry (direct S-attachment to pyrrolidine C3) favors a distinct conformational ensemble compared to the methylene-spacer variant.

Spacer Length

Class-level

Direct -S- (MW 294.41) vs. -CH₂-S- variant (MW 308.44); ΔMW +14.03 g/mol; +1 rotatable bond

Conformational ensemble may differ; spatial reach extended by ∼1.5 Å

One-carbon homologation may shift binding mode from orthosteric to allosteric

Evidence Dimension	Linker length and conformational flexibility (rotatable bond count)
Target Compound Data	Direct thioether attachment (-S-); MW 294.41 g/mol; C₁₅H₂₂N₂O₂S; C-S-C bond angle ~100°
Comparator Or Baseline	Methylene-thioether variant (-CH₂-S-); MW 308.44 g/mol; C₁₆H₂₄N₂O₂S; CAS 1353963-43-5; additional rotatable bond
Quantified Difference	ΔMW = +14.03 g/mol; +1 rotatable bond; extended spatial reach of pyridine by ~1.5 Å
Conditions	Chemical supplier datasheets (CymitQuimica, ChemicalBook, Leyan); conformational analysis inferred from bond geometry

Why This Matters

Procurement of the methylene-spacer variant instead of the target compound would introduce unintended conformational flexibility, potentially abolishing target binding if the designed interaction requires the constrained geometry of the direct thioether attachment.

• [1] Silverman RB, et al. Chiral synthesis of pyrrolidine core compounds en route to neuronal nitric oxide synthase inhibitors. US Patent US9758507B2, issued September 12, 2017. https://patents.google.com/patent/US9758507B2/ View Source

Class-Level Evidence: Pyrrolidine-Thioether-Pyridine Scaffolds in HIV Protease and CaSR Inhibition

While direct quantitative biological data for the target compound itself are absent from the peer-reviewed primary literature, the pyrrolidine-thioether-pyridine chemotype has established precedent in two mechanistically distinct target classes. The European patent EP0560269A1 (published 1993) explicitly claims substituted pyrrolidine derivatives bearing a 2-pyridinylthio substituent as HIV protease inhibitors, demonstrating that the pyridin-2-ylsulfanyl-pyrrolidine scaffold confers target engagement in an antiviral context [1]. Independently, US Patent Application US20090062366A1 (Astellas Pharma, 2009) discloses pyrrolidine derivatives—including those with pyridinyl-thioether motifs—as calcium-sensing receptor (CaSR) modulators for hyperparathyroidism [2]. The 4-methyl substitution on the pyridine ring, as present in the target compound, is a recognized structural feature in nNOS inhibitor programs where (4-methylpyridin-2-yl)methyl moieties are specifically claimed for chiral pyrrolidine core intermediates [3]. These class-level precedents establish that the target compound's scaffold is validated across multiple therapeutic areas, though the absence of disclosed IC₅₀/Ki data for the specific CAS 1353985-12-2 entity represents a significant evidence gap.

Target Engagement

Class-level inference

Scaffold validated in HIV protease, CaSR, and nNOS patent literature; no compound-specific IC₅₀/Ki data

Requires de novo potency profiling; procurement supports exploratory SAR programs

Data to verify: no peer-reviewed dose-response data for CAS 1353985-12-2

Evidence Dimension	Target class engagement precedent for pyrrolidine-pyridinyl-thioether chemotype
Target Compound Data	CAS 1353985-12-2: No direct IC₅₀/Ki data publicly available for any biological target
Comparator Or Baseline	Related 2-pyridinylthio-pyrrolidine analogs: HIV protease inhibition claimed in EP0560269A1; CaSR modulation claimed in US20090062366A1; nNOS inhibition in US9758507B2
Quantified Difference	Class-level validation present; compound-specific quantitative potency data absent from public domain
Conditions	Patent literature survey (EPO, USPTO); no peer-reviewed journal articles with compound-specific dose-response data identified as of search date

Why This Matters

The scaffold-level validation supports procurement for exploratory medicinal chemistry in HIV, CaSR, and nNOS programs, but users must generate de novo potency data; the target compound cannot currently be selected over analogs based on published biological performance metrics.

• [1] Ghosh AK, et al. Substituted pyrrolidine derivatives as HIV protease inhibitors. European Patent EP0560269A1, published September 15, 1993. https://data.epo.org/publication-server/rest/v1.0/publication-dates/19930915/patents/EP0560269NWA1/document.html View Source
• [2] Astellas Pharma Inc. Pyrrolidine derivative or salt thereof. US Patent Application US20090062366A1, published March 5, 2009. https://patents.google.com/patent/US20090062366A1/ View Source
• [3] Silverman RB, et al. Chiral synthesis of pyrrolidine core compounds en route to neuronal nitric oxide synthase inhibitors. US Patent US9758507B2, issued September 12, 2017. https://patents.google.com/patent/US9758507B2/ View Source

Evidence-Backed Application Scenarios for 3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Chiral Intermediate for Neuronal Nitric Oxide Synthase (nNOS) Inhibitor Synthesis

The 4-methylpyridin-2-yl moiety and Boc-protected pyrrolidine core of the target compound align directly with the structural motifs claimed in US9758507B2 for chiral pyrrolidine intermediates en route to nNOS inhibitors [1]. Researchers pursuing nNOS inhibitor programs should procure the specific enantiomer matching their required stereochemical configuration ((S) or (R)), as the patent literature demonstrates that stereochemistry at the pyrrolidine 3-position is critical for downstream biological activity. The racemic form (CAS 1353985-12-2) may serve as a cost-effective starting material for method development and racemic reference standards.

Calcium-Sensing Receptor (CaSR) Modulator Lead Optimization

The pyrrolidine-thioether-pyridine scaffold is validated in CaSR modulator patents (US20090062366A1) for hyperparathyroidism and related metabolic disorders [2]. The 4-methyl substituent on the pyridine ring provides a steric and electronic differentiation point from unsubstituted pyridine analogs, which may be exploited in structure-activity relationship (SAR) studies to optimize CaSR agonist or antagonist potency. Users should note that compound-specific CaSR IC₅₀ data are not publicly available, necessitating in-house profiling.

HIV Protease Inhibitor Fragment-Based Drug Discovery

The pyridin-2-ylsulfanyl-pyrrolidine substructure is explicitly claimed in HIV protease inhibitor patents (EP0560269A1) [3]. The target compound's 4-methyl substitution and Boc protecting group make it suitable as a fragment for structure-based drug design, where the Boc group can be removed under acidic conditions to reveal the free pyrrolidine amine for further elaboration. Procurement of the 98% purity grade (Leyan, MolCore) is recommended for fragment screening to minimize false positives from impurities.

Thioether Oxidation Chemistry: Sulfoxide and Sulfone Derivative Synthesis

The thioether (-S-) linker in the target compound is susceptible to controlled oxidation using mCPBA, hydrogen peroxide, or Oxone®, enabling systematic generation of sulfoxide and sulfone derivatives [1]. This oxidation-dependent diversification strategy is not accessible with the corresponding ether (-O-) linked analog (CAS 954232-23-6). The resulting sulfoxide introduces a chiral center at sulfur, creating additional stereochemical complexity for patent diversification and SAR exploration.

Application

Selection Property

Validation Focus

nNOS pathway chiral intermediate synthesis

Enantiomer-specific configuration (S or R)

Stereochemical assignment verification via chiral HPLC

CaSR signaling SAR studies

4-Methyl pyridine substitution pattern

Target engagement and potency profiling

HIV protease fragment screening

Boc-protected pyrrolidine core purity

Fragment elaboration and impurity profiling

Thioether oxidation diversification

Sulfur oxidation pathway (-S- to sulfoxide/sulfone)

Oxidation product characterization and stereochemical outcome

• [1] Silverman RB, et al. Chiral synthesis of pyrrolidine core compounds en route to neuronal nitric oxide synthase inhibitors. US Patent US9758507B2, issued September 12, 2017. https://patents.google.com/patent/US9758507B2/ View Source
• [2] Astellas Pharma Inc. Pyrrolidine derivative or salt thereof. US Patent Application US20090062366A1, published March 5, 2009. https://patents.google.com/patent/US20090062366A1/ View Source
• [3] Ghosh AK, et al. Substituted pyrrolidine derivatives as HIV protease inhibitors. European Patent EP0560269A1, published September 15, 1993. https://data.epo.org/publication-server/rest/v1.0/publication-dates/19930915/patents/EP0560269NWA1/document.html View Source